ethyl {4-[(2-fluorobenzoyl)amino]phenyl}acetate

• IUPAC Name: ethyl 2-[4-[(2-fluorobenzoyl)amino]phenyl]acetate
• InChI: InChI=1S/C17H16FNO3/c1-2-22-16(20)11-12-7-9-13(10-8-12)19-17(21)14-5-3-4-6-15(14)18/h3-10H,2,11H2,1H3,(H,19,21)
• InChI Key: QULBQKZMAPVSDH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C17H16FNO3
• Molecular Weight: 301.31 g/mol

Description

Ethyl {4-[(2-fluorobenzoyl)amino]phenyl}acetate, also known as ethyl 4-(2-fluorobenzamido)phenylacetate, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Ethyl {4-[(2-fluorobenzoyl)amino]phenyl}acetate is not yet fully understood. However, studies suggest that it may exert its anti-inflammatory and analgesic effects through the inhibition of cyclooxygenase (COX) enzymes and the subsequent reduction of prostaglandin synthesis. It may also induce apoptosis in cancer cells by activating caspase-dependent pathways.
Biochemical and Physiological Effects:
Ethyl {4-[(2-fluorobenzoyl)amino]phenyl}acetate has been shown to exhibit anti-inflammatory and analgesic effects in animal models. It has also been found to induce apoptosis in cancer cells in vitro. However, further studies are required to determine its precise biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl {4-[(2-fluorobenzoyl)amino]phenyl}acetate is its potential as a multi-targeted drug, with the ability to exhibit anti-inflammatory, analgesic, and anti-cancer properties. However, its limitations include its relatively low solubility in water and the need for further studies to determine its precise mechanism of action and potential side effects.

Future Directions

There are several potential future directions for research on Ethyl {4-[(2-fluorobenzoyl)amino]phenyl}acetate. These include further studies on its mechanism of action, potential side effects, and optimization of its synthesis method. Additionally, it may also be investigated for its potential applications in other fields such as neurodegenerative disorders and autoimmune diseases.

Synthesis Methods

Ethyl {4-[(2-fluorobenzoyl)amino]phenyl}acetate can be synthesized through a multi-step process involving the reaction of 2-fluorobenzoic acid with ethyl {4-[(2-fluorobenzoyl)amino]phenyl}acetate 4-aminophenylacetate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethyl {4-[(2-fluorobenzoyl)amino]phenyl}acetateaminopyridine (DMAP). The reaction leads to the formation of an intermediate which is then treated with ethyl {4-[(2-fluorobenzoyl)amino]phenyl}acetate chloroformate to yield the final product.

Scientific Research Applications

Ethyl {4-[(2-fluorobenzoyl)amino]phenyl}acetate has been extensively studied for its potential applications in various fields of research. It has been found to exhibit anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of pain and inflammation-related disorders. Additionally, it has also shown potential as an anti-cancer agent, with studies indicating its ability to induce apoptosis in cancer cells.